6-(6-((tert-Butoxycarbonyl)amino)hexanamido)hexanoic acid

Specification

• CAS No.: 14254-45-6
• Molecular Formula: C17H32N2O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 6-[6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoylamino]hexanoic acid
• Standard InChI: InChI=1S/C17H32N2O5/c1-17(2,3)24-16(23)19-13-9-4-6-10-14(20)18-12-8-5-7-11-15(21)22/h4-13H2,1-3H3,(H,18,20)(H,19,23)(H,21,22)
• Standard InChI Key: PAEXKLAPOHRFNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCCC(=O)NCCCCCC(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

6-(6-((tert-Butoxycarbonyl)amino)hexanamido)hexanoic acid features a linear aliphatic chain with two hexanoic acid moieties linked by an amide bond. The Boc group (-OC(O)C(CH₃)₃) protects the primary amine, while the terminal carboxylic acid enables conjugation with other molecules. The IUPAC name, 6-[6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoylamino]hexanoic acid, reflects this arrangement.

Table 1: Key Chemical Identifiers

Property	Value
CAS Number	14254-45-6
Molecular Formula	C₁₇H₃₂N₂O₅
Molecular Weight	344.4 g/mol
SMILES	CC(C)(C)OC(=O)NCCCCCC(=O)NCCCCCC(=O)O
InChIKey	PAEXKLAPOHRFNJ-UHFFFAOYSA-N
Solubility	Soluble in polar aprotic solvents (e.g., DMF, THF); limited aqueous solubility

The Boc group’s steric bulk impedes nonspecific interactions during peptide synthesis, while the hexanoic acid spacers provide flexibility for structural modifications.

Synthetic Methodologies

Stepwise Synthesis

A common route begins with 6-((tert-butoxycarbonyl)amino)hexanoic acid (CAS 6404-29-1), which undergoes activation using ethyl chloroformate in tetrahydrofuran (THF) with triethylamine as a base. Subsequent coupling with hexanoic acid derivatives yields the target compound:

• Activation:
  $\text{Boc-6-aminohexanoic acid} + \text{ClCO}_2\text{Et} \xrightarrow{\text{Et}_3\text{N, THF}} \text{Mixed anhydride}$

• Coupling:
  $\text{Mixed anhydride} + \text{Hexanoic acid amine} \rightarrow \text{6-(6-((Boc)amino)hexanamido)hexanoic acid}$

Yields exceed 75% after purification via flash chromatography.

Optimization Strategies

Reaction efficiency hinges on solvent choice and temperature. THF outperforms dichloromethane due to better solubility of intermediates, while maintaining temperatures at 0–5°C minimizes side reactions. Catalytic additives like hydroxybenzotriazole (HOBt) enhance coupling efficiency by reducing racemization.

Biomedical Applications

Peptide Therapeutics

The compound’s dual functional groups enable its incorporation into peptide backbones, altering pharmacokinetics and target affinity. For instance, conjugating it to thrombin inhibitors enhances their plasma stability, as evidenced by prolonged thrombin time (TT) in vitro.

Table 2: Hemostatic Parameters of Derivatives

Compound	aPTT (% Control)	TT (% Control)
Derivative 3	85 ± 3	98 ± 2
Derivative 6	92 ± 4	82 ± 3
Control	100 ± 0	100 ± 0

Data adapted from MDPI (2022).

Mechanistic Insights

Peptide Assembly Dynamics

During solid-phase synthesis, the Boc group shields the amine from unintended reactions. Post-incorporation, treatment with trifluoroacetic acid (TFA) removes the Boc group, exposing the amine for further elongation or modification. This orthogonal protection strategy is critical for constructing complex peptides with defined sequences.

Biological Interactions

In fibrinolytic assays, the compound’s amide bond resists protease cleavage, prolonging the half-life of conjugated therapeutics. Molecular dynamics simulations suggest that the hexanoic spacers adopt extended conformations, facilitating interactions with hydrophobic enzyme pockets.

Analytical Characterization

Spectroscopic Profiling

• NMR (400 MHz, CDCl₃): δ 1.25 (s, 9H, Boc CH₃), 1.45–1.65 (m, 16H, CH₂), 2.30 (t, 2H, COCH₂), 3.15 (q, 2H, NHCH₂), 5.10 (s, 1H, NH Boc).

• IR (ATR): 3300 cm⁻¹ (N-H stretch), 1720 cm⁻¹ (C=O ester), 1650 cm⁻¹ (amide I).